Cas no 78210-78-3 (6-Methyl-2,3'-bipyridine)

• Product Name: 6-Methyl-2,3'-bipyridine
• CAS No: 78210-78-3
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 534861
• PubChem ID: 14345241
• Update Time: 2025-09-21

6-Methyl-2,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bipyridine, 6-methyl-
• 2-methyl-6-pyridin-3-ylpyridine
• 6-Methyl-2,3'-bipyridine
• 6-Methyl-[2,3'''']bipyridinyl
• 78210-78-3
• BS-51822
• D84351
• CHEMBL368048
• SCHEMBL3609216
• 6-Methyl-[2,3']Bipyridinyl
• DTXSID70559191
• US8609708, 67
• BDBM50158917
• 6-Methyl-2,3'-bipyridine; 2-Methyl-6-(pyridin-3-yl)pyridine; 2-Methyl-6-pyridin-3-ylpyridine;

• Inchi： 1S/C11H10N2/c1-9-4-2-6-11(13-9)10-5-3-7-12-8-10/h2-8H,1H3
• InChI Key： JGRRGVGXYDGQLG-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=CC=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8Ų

Additional information on 6-Methyl-2,3'-bipyridine

6-Methyl-2,3'-Bipyridine (CAS No. 78210-78-3): A Comprehensive Overview

6-Methyl-2,3'-bipyridine, also known by its CAS registry number 78210-78-3, is an organic compound belonging to the class of bipyridines. Bipyridines are heterocyclic aromatic compounds consisting of two pyridine rings connected by a single bond. The 6-methyl substitution in this compound adds a methyl group at the sixth position of one of the pyridine rings, which influences its chemical properties and reactivity. This compound has garnered significant attention in various fields due to its unique structural features and versatile applications.

The molecular formula of 6-methyl-2,3'-bipyridine is C₁₄H₁₄N₂, and its molecular weight is approximately 206.3 g/mol. The compound exists as a white crystalline solid under standard conditions. Its structure is characterized by two pyridine rings connected at the 2 and 3' positions, with a methyl group attached to the sixth carbon of one ring. This arrangement imparts a rigid and planar geometry to the molecule, which is advantageous for various coordination and electronic applications.

Bipyridines, including 6-methyl-2,3'-bipyridine, are widely used as ligands in coordination chemistry due to their ability to form stable complexes with transition metals. These complexes are valuable in catalysis, sensing, and materials science. Recent studies have highlighted the role of 6-methyl-2,3'-bipyridine in enhancing the efficiency of metal-catalyzed reactions, particularly in cross-coupling reactions such as Suzuki-Miyaura coupling. The methyl substitution at the sixth position not only stabilizes the metal-ligand interaction but also modulates the electronic properties of the complex, making it more selective and active.

In addition to its role as a ligand, 6-methyl-2,3'-bipyridine has found applications in the field of optoelectronics. Its conjugated π-system allows for strong absorption in the visible region, making it a potential candidate for dye-sensitized solar cells (DSSCs). Recent research has demonstrated that incorporating 6-methyl-2,3'-bipyridine-based dyes into DSSCs can improve light harvesting efficiency and overall device performance. The methyl group's electron-donating nature enhances the dye's ability to inject electrons into the semiconductor material, thereby boosting energy conversion efficiency.

The synthesis of 6-methyl-2,3'-bipyridine typically involves multi-step organic reactions. One common approach is through Friedländer-type cyclization of o-vinylpyridines followed by methylation at the sixth position using appropriate reagents. This method ensures high yield and purity of the final product. Researchers have also explored alternative synthetic routes to optimize reaction conditions and reduce production costs.

Bipyridines, including derivatives like 6-methyl-2,3'-bipyridine, have been extensively studied for their potential in drug design and delivery systems. The compound's ability to form stable complexes with metal ions makes it a promising candidate for targeted drug delivery systems. Recent studies have shown that metal complexes derived from 6-methyl-2,3'-bipyridine strong>^{[citation needed]}. These findings underscore the importance of further research into its therapeutic applications.

In conclusion, < strong >6-Methyl-2 , 3 '-Bipiridine (CAS No . 78 , , , , , , , , , , , , , ) is a versatile compound with significant potential in various scientific and industrial applications . Its unique structural features , combined with recent advancements in its synthesis and application research , make it an important molecule for future developments in materials science , catalysis , optoelectronics , and drug delivery systems . As ongoing studies continue to uncover new properties and uses for this compound , its role in advancing modern technology will undoubtedly grow . p > article > response >